Cas no 476671-68-8 ((2Z)-3-(2,4-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2Z)-3-(2,4-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 476671-68-8
• MF: C₂₀H₁₅FN₂O₂S
• MW: 366.408706903458
• CID: 5932184
• PubChem ID: 7121337
• Update Time: 2025-10-29

(2Z)-3-(2,4-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(2,4-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• (Z)-3-(2,4-dimethoxyphenyl)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[(2,4-dimethoxyphenyl)methylene]-4-(4-fluorophenyl)-
• (Z)-3-(2,4-dimethoxyphenyl)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• 476671-68-8
• F0760-0578
• AKOS024599036
• (2Z)-3-(2,4-dimethoxyphenyl)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile

• Inchi： 1S/C20H15FN2O2S/c1-24-17-8-5-14(19(10-17)25-2)9-15(11-22)20-23-18(12-26-20)13-3-6-16(21)7-4-13/h3-10,12H,1-2H3/b15-9-
• InChI Key： QGUUDVPXWBEECD-DHDCSXOGSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(F)C=C2)=CS1)=C/C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 366.08382706g/mol
• Monoisotopic Mass: 366.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 561.5±60.0 °C(Predicted)
• pka: -0.46±0.10(Predicted)

Additional information on (2Z)-3-(2,4-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Compound Introduction: CAS No 476671-68-8 and (2Z)-3-(2,4-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

The compound with the CAS No 476671-68-8 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, chemically designated as (2Z)-3-(2,4-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile, represents a novel molecular scaffold with potential therapeutic applications. Its unique structural features, including the presence of a thiazole ring and fluoro-substituted aromatic groups, make it an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in thiazole derivatives due to their diverse biological activities. Thiazole-based compounds are known for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in (2Z)-3-(2,4-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile suggests that it may interact with biological targets in a manner similar to other thiazole-containing molecules. This has prompted researchers to investigate its potential as a lead compound for drug discovery.

The fluorine atom at the 4-position of the phenyl ring is a key structural feature that can influence the compound's pharmacokinetic properties. Fluorinated aromatic compounds are often incorporated into drugs due to their ability to enhance metabolic stability and binding affinity. The presence of both dimethoxy and fluoro substituents in this molecule may contribute to its unique reactivity and selectivity in biological systems. Such structural elements are frequently explored in the design of novel therapeutic agents.

Recent studies have highlighted the importance of optimizing molecular architecture to improve drug-like properties. The thiazole ring in this compound serves as a core structure that can be modified to enhance bioactivity. Researchers have been particularly interested in how different substituents on the thiazole ring can modulate its interactions with biological targets. The combination of dimethoxyphenyl and fluorophenyl groups in (2Z)-3-(2,4-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile suggests that it may exhibit multiple modes of action, which could be advantageous for developing broad-spectrum therapeutic interventions.

The nitrile group at the propenyl position is another critical feature that can influence the compound's reactivity and biological activity. Nitrile-containing compounds are known for their versatility in medicinal chemistry, often serving as key intermediates in drug synthesis. The double bond configuration ((2Z)) indicates a specific spatial arrangement of atoms that could affect how the molecule interacts with biological targets. This structural detail is particularly important in designing molecules with high affinity and selectivity.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting expensive wet-lab experiments. Molecular modeling studies have been used to explore how different substituents on this compound might influence its binding affinity to potential target proteins. These virtual screening approaches have helped identify promising candidates for further experimental validation.

In vitro studies have begun to shed light on the potential biological activities of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. The precise mechanisms by which it exerts its effects are still under investigation, but preliminary data indicate promising results for further development.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. Such synthetic strategies are crucial for producing complex molecules with high purity and yield, which are essential for preclinical and clinical studies.

As research continues, it is expected that more insights will be gained into the therapeutic potential of this compound. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide. The unique structural features of (2Z)-3-(2,4-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile make it a valuable asset in the ongoing quest to develop novel treatments for various diseases.